Cas no 2172317-47-2 (3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-4,4,4-trifluorobutanoic acid)

• Product Name: 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-4,4,4-trifluorobutanoic acid
• CAS No: 2172317-47-2
• MF: C₂₄H₂₅F₃N₂O₅
• MW: 478.460917234421
• CID: 5945868
• PubChem ID: 165516892
• Update Time: 2025-06-11

3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-4,4,4-trifluorobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-4,4,4-trifluorobutanoic acid
• EN300-1528594
• 2172317-47-2
• 3-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]butanamido}-4,4,4-trifluorobutanoic acid

• Inchi： 1S/C24H25F3N2O5/c1-2-14(22(32)29-20(11-21(30)31)24(25,26)27)12-28-23(33)34-13-19-17-9-5-3-7-15(17)16-8-4-6-10-18(16)19/h3-10,14,19-20H,2,11-13H2,1H3,(H,28,33)(H,29,32)(H,30,31)
• InChI Key： YQJJCNTWUONSQS-UHFFFAOYSA-N
• SMILES： FC(C(CC(=O)O)NC(C(CC)CNC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)=O)(F)F

Computed Properties

• Exact Mass: 478.17155639g/mol
• Monoisotopic Mass: 478.17155639g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 710
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 105Ų

Additional information on 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-4,4,4-trifluorobutanoic acid

Introduction to 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-4,4,4-trifluorobutanoic Acid (CAS No. 2172317-47-2)

3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-4,4,4-trifluorobutanoic acid, identified by its CAS number 2172317-47-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its complex structural framework, which includes a fluorene moiety and multiple functional groups that contribute to its unique chemical properties and potential biological activities.

The molecular structure of this compound features a long aliphatic chain with both trifluorobutanoic acid and amide functionalities. The presence of the trifluoromethyl group in the carboxylic acid moiety enhances the lipophilicity of the molecule, making it more soluble in organic solvents and potentially more permeable across biological membranes. This property is particularly relevant in drug design, where membrane permeability is a critical factor for achieving therapeutic efficacy.

The amide group in the molecule is connected to a fluorene-derived moiety through a methoxycarbonyl linkage. The fluorene scaffold is known for its stability and rigidity, which can be advantageous in designing molecules that require structural integrity in biological environments. Additionally, the methoxycarbonyl group introduces a polar region that can interact favorably with polar biological targets, enhancing binding affinity and selectivity.

In recent years, there has been growing interest in the development of novel compounds that incorporate fluorinated aromatic rings due to their ability to modulate metabolic pathways and improve pharmacokinetic profiles. The combination of fluorene and trifluoromethyl groups in this compound suggests potential applications in areas such as antiviral and anticancer therapies, where these structural features have been shown to enhance drug potency and bioavailability.

One of the most compelling aspects of this compound is its potential as a building block for more complex pharmacophores. The presence of multiple reactive sites allows for further chemical modification, enabling researchers to tailor its properties for specific applications. For instance, the amide group can be used to link this compound to other biomolecules or to introduce additional functional groups through peptide coupling reactions.

The trifluorobutanoic acid moiety is particularly noteworthy due to its ability to influence both the solubility and metabolic stability of a drug candidate. Fluorinated carboxylic acids have been employed in various drugs to enhance their pharmacokinetic profiles by reducing susceptibility to enzymatic degradation. This property may make 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-4,4,4-trifluorobutanoic acid a valuable intermediate in the synthesis of long-acting pharmaceuticals or prodrugs designed for controlled release.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular interactions, which has accelerated the discovery process for novel bioactive compounds. The structural features of this compound can be modeled using quantum mechanical methods to predict its binding affinity to target proteins. Such simulations are crucial for rational drug design, allowing researchers to optimize the molecule's properties before conducting expensive wet-lab experiments.

The fluorene moiety itself has been extensively studied for its applications in materials science and optoelectronics due to its fluorescence properties. While this introduction focuses on its pharmaceutical potential, it is worth noting that the same structural motifs can be leveraged across different disciplines. The ability to incorporate fluorine into organic molecules has broad implications for both medicinal chemistry and materials science.

In conclusion, 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-4,4,4-trifluorobutanoic acid (CAS No. 2172317-47-2) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, including the presence of fluorene and trifluoromethyl groups, make it a versatile building block with potential applications in multiple therapeutic areas. As computational methods continue to improve and our understanding of molecular interactions deepens, compounds like this one are likely to play an increasingly important role in the development of next-generation drugs.